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Compound of Interest |

Compound Name: (2S)-2,3-Dichloropropan-1-OL
Cat. No.: B8253639
Get Quote

Introduction: The Dual Nature of Dichloropropanols

In chiral synthesis, 2,3-dichloro-1-propanol (2,3-DCP) and its achiral isomer 1,3-dichloro-2-
propanol (1,3-DCP) are indispensable electrophiles. They serve as primary building blocks for
epichlorohydrin, chiral epoxides, and beta-blocker intermediates. However, their utility masks a
profound hazard profile: they are potent alkylating agents capable of cross-linking DNA.

This guide moves beyond the statutory requirements of a standard Safety Data Sheet (SDS). It
provides the mechanistic reasoning required for researchers to design self-validating safety
protocols. The core directive is simple: Treat these compounds not just as toxic solvents, but as
active genotoxins that require specific barrier engineering.

Chemical Identity & Stereochemistry

Researchers must distinguish between the achiral and chiral forms, as stereochemistry often
dictates biological activity and specific synthesis requirements. While safety protocols are
largely identical for all isomers due to shared metabolic pathways, precise identification is
critical for regulatory compliance.
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Chemical Name Stereochemistry CAS Number Physical State
2,3-Dichloro-1- o

Racemate (1) 616-23-9 Colorless Liquid
propanol

(R)-2,3-Dichloro-1-

(R)-Isomer 3590-93-0 Colorless Liquid
propanol
(S)-2,3-Dichloro-1- o
(S)-Isomer 89460-14-0 Colorless Liquid
propanol
1,3-Dichloro-2- ) o
Achiral 96-23-1 Liquid
propanol

Hazard Identification: The Mechanistic "Why"

Standard SDSs list hazards; they rarely explain causality. Understanding the mechanism of
toxicity is essential for realizing why standard PPE often fails.

Metabolic Activation & Genotoxicity

Dichloropropanols are pro-carcinogens. They are not merely toxic upon ingestion but are
metabolically activated by cytochrome P450 enzymes (specifically CYP2EL) into
epichlorohydrin (ECH) and alpha-chlorohydrin.

e Mechanism: The formation of the epoxide ring (epichlorohydrin) creates a highly reactive
electrophile.

o Consequence: This electrophile attacks nucleophilic sites on DNA (guanine residues),
leading to adduct formation, cross-linking, and subsequent hepatocellular carcinomas and
renal tumors.

Acute Toxicity Profile
e Oral (LD50 Rat): ~90-110 mg/kg (High Toxicity).
e Dermal (LD50 Rabbit): ~200 mg/kg. Critical Warning: Dermal absorption is rapid and fatal.

The liquid is lipophilic enough to penetrate skin but water-soluble enough to distribute
systemically.
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Visualization: Metabolic Activation Pathway

The following diagram illustrates the metabolic conversion that renders DCP genotoxic.
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Figure 1: Metabolic pathway showing the bio-activation of Dichloropropanol into the mutagenic
Epichlorohydrin.[1]

Safe Handling & Engineering Controls
Glove Selection (The "Nitrile Trap")

A common error in research labs is relying on standard nitrile exam gloves.

e The Failure Mode: Chlorinated hydrocarbons (like DCP and DCM) permeate standard nitrile
(4 mil) in <5 minutes.

e The Protocol: You must use a "Self-Validating" barrier system.

Glove Material Breakthrough Time Recommendation

DO NOT USE for direct

Standard Nitrile (4 mil) <5 mins
contact.
) o ) ) Splash protection only. Change
Thick Nitrile (8 mil+) ~15-30 mins ) )
immediately.
) ] ) ) REQUIRED for handling pure
Laminate (Silver Shield/4H) > 480 mins
substance.
) ) Excellent alternative for heavy
Viton / Butyl > 480 mins

exposure.

Double-Gloving Protocol:
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 Inner Layer: Laminate (Silver Shield) liner (Chemical Barrier).

e Outer Layer: Standard Nitrile (Mechanical Barrier & Dexterity).

Ventilation

e Handle only in a certified chemical fume hood.
e Face Velocity: > 100 fpm.

o Sash Height: Keep at minimum working height to protect against splashes.

Emergency Response: The "No-Neutralization" Rule

This is the most critical operational deviation from standard acid/base spill protocols.

The Hazard of Chemical Neutralization

Do NOT use basic spill kits (Caustic Soda, Lime, Sodium Carbonate). Adding a base (OH™) to
Dichloropropanol triggers a rapid dehydrochlorination reaction, chemically converting the spill
into Epichlorohydrin—which is more volatile (flash point 31°C vs 93°C for DCP) and
significantly more flammable.

Reaction:

Correct Spill Protocol

o Evacuate: Clear the immediate area.

e PPE: Don Silver Shield gloves and respiratory protection (SCBA or Organic Vapor cartridge if
outside hood).

» Contain: Use inert absorbents only (Vermiculite, Diatomaceous Earth, or Polypropylene
pads).

o Disposal: Place absorbed material in a sealed hazardous waste container labeled "Toxic -
Chlorinated Organic."” Do not mix with basic waste streams.

Visualization: Spill Response Logic
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Figure 2: Decision logic for spill response, highlighting the danger of chemical neutralization.

Regulatory & Storage Context

o Storage: Store in a cool, dry place away from oxidizing agents and strong bases. Segregate
from amines (potential for exothermic alkylation).

e Regulatory Status:
o IARC: Group 2B (Possibly carcinogenic to humans).
o REACH (EU): Substance of Very High Concern (SVHC).

o California Prop 65: Listed Carcinogen (1,3-DCP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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